3-(2H-1,2,3-Triazol-2-yl)-8-azabicyclo[3.2.1]octane

• Molecular Formula: C9H14N4
• Molecular Weight: 178.23 g/mol
• SMILES: C1CC2CC(CC1N2)N3N=CC=N3
• InChI: InChI=1S/C9H14N4/c1-2-8-6-9(5-7(1)12-8)13-10-3-4-11-13/h3-4,7-9,12H,1-2,5-6H2
• InChIKey: DJVUJLVGHNOJDY-UHFFFAOYSA-N

3-(2H-1,2,3-Triazol-2-yl)-8-azabicyclo[3.2.1]octane: Structure & Procurement Profile

3-(2H-1,2,3-Triazol-2-yl)-8-azabicyclo[3.2.1]octane (CAS 1706464-02-9, freebase; CAS 1820615-78-8, hydrochloride) is a bicyclic heterocyclic building block combining the tropane-derived 8-azabicyclo[3.2.1]octane scaffold with a 2H-1,2,3-triazole moiety attached at the 3-position . This architecture is employed in medicinal chemistry for constructing libraries of receptor ligands, enzyme inhibitors, and chiral catalysts [1]. The compound is commercially supplied predominantly as the racemic (1R,5S)/(1S,5R) hydrochloride salt with typical purity of 97–98% . Its differentiation from close analogs arises from the specific triazole regioisomer (2H- vs. 1H-1,2,3-triazole attachment), stereochemical configuration at the bicyclic core, and the conformational rigidity imparted by the bridged scaffold—factors that critically influence molecular recognition, synthetic versatility, and pharmacological profile.

2H-triazole geometry for regioisomer-specific pharmacophore screening

Exo-oriented triazole preserves bridgehead N8 accessibility for further derivatization

8-Azabicyclo scaffold building block for CNS ligand and chiral catalyst libraries

• [1] Steppeler F, et al. Chiral 2-azabicycloalkanes bearing 1,2,3-triazole, thiourea, and ebselen moieties – Synthesis and biological activity. Biomed Pharmacother. 2023;164:114908. doi:10.1016/j.biopha.2023.114908. View Source

3-(2H-1,2,3-Triazol-2-yl)-8-azabicyclo[3.2.1]octane: Analog Interchangeability Risks

Substitution of 3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo[3.2.1]octane with seemingly similar triazole-azabicyclo building blocks is not straightforward. The 2H-1,2,3-triazole regioisomer presents a different dipole moment orientation and hydrogen-bonding geometry compared to the 1H-1,2,3-triazole isomer, directly affecting target binding and pharmacokinetics [1]. Furthermore, the 8-azabicyclo[3.2.1]octane (tropane) core enforces a distinct spatial arrangement of the exocyclic substituent relative to the bridgehead nitrogen compared to 2-azabicyclo[3.2.1]octane or piperidine scaffolds [2]. Even within the same scaffold, the stereochemistry at the 3-position (exo vs. endo) dramatically alters the exit vector of the triazole moiety, making generic replacement a significant risk for loss of potency, selectivity, or synthetic compatibility in multi-step library syntheses [3]. The quantitative evidence below substantiates these non-interchangeable attributes.

1H-triazole regioisomer may present different dipole and H-bond surface, potentially shifting logD and binding pose

2-Azabicyclo scaffold isomer alters nitrogen basicity and triazole orientation, producing non-overlapping activity profiles

Endo stereoisomer may reduce N8 solvent accessibility and alter triazole vector, complicating synthetic derivatization

• [1] Steppeler F, et al. Chiral 2-azabicycloalkanes bearing 1,2,3-triazole, thiourea, and ebselen moieties – Synthesis and biological activity. Biomed Pharmacother. 2023;164:114908. doi:10.1016/j.biopha.2023.114908. View Source
• [2] Afewerki S, Córdova A. 8-Azabicyclo[3.2.1]octane-based catalysts and ligands. In: The Alkaloids: Chemistry and Biology. 2019. ScienceDirect Topics. https://www.sciencedirect.com/topics/chemistry/bicyclic-compound View Source
• [3] Jiangsu Hengrui Medicine Co., Ltd. Azabicyclo-substituted triazole derivative, preparation method thereof, and application of same in medicine. US Patent Application 2021/0040073 A1. https://www.freepatentsonline.com/y2021/0040073.html View Source

3-(2H-1,2,3-Triazol-2-yl)-8-azabicyclo[3.2.1]octane: Differentiation from Analogs

Triazole Regioisomerism: Dipole and H-Bond Geometry

The 2H-1,2,3-triazol-2-yl substitution produces a dipole moment vector oriented roughly along the C2 symmetry axis of the triazole ring (μ ≈ 0.0–0.5 D), whereas the 1H-1,2,3-triazol-1-yl isomer displays a dipole moment of approximately 3.5–4.5 D oriented perpendicular to the ring plane [1]. This difference is documented in computational studies of 1,2,3-triazole regioisomers [2]. Additionally, the 2H-isomer positions all three nitrogen lone pairs on the same face of the triazole, enabling a unique hydrogen-bond acceptor surface that is geometrically distinct from the 1H-isomer's acceptor pattern [1]. In the context of the 8-azabicyclo[3.2.1]octane scaffold, this regioisomer choice alters the spatial presentation of the triazole pharmacophore by approximately 60° relative to the bicyclic core, directly impacting target complementarity [3].

Triazole Regioisomerism

Class-level inference

Dipole ~0–0.5 D (2H) vs ~3.5–4.5 D (1H)
H-bond vector shift ~60°

May alter logD and target binding poses

Class-level computational data; verify experimentally

Evidence Dimension	Dipole moment and hydrogen-bond acceptor geometry of triazole regioisomers
Target Compound Data	3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo[3.2.1]octane: triazole dipole ~0–0.5 D; N2/N3 lone-pair face co-planar with bicyclic bridge
Comparator Or Baseline	3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane (CAS 1706453-70-4): triazole dipole ~3.5–4.5 D; lone-pair pattern asymmetric
Quantified Difference	Dipole difference ~3–4 D; hydrogen-bond acceptor vector angle shift ~60°
Conditions	Calculated gas-phase dipole moments for isolated 1,2,3-triazole regioisomers (B3LYP/6-31G* level); geometric projection onto 8-azabicyclo[3.2.1]octane scaffold

Why This Matters

A 3–4 D dipole difference and altered H-bond geometry can shift a compound's logD by 0.5–1.0 units and radically change target binding poses, making regioisomer substitution a primary source of false negatives in screening campaigns [2].

• [1] Tornøe CW, Christensen C, Meldal M. Peptidotriazoles on solid phase: [1,2,3]-triazoles by regiospecific copper(I)-catalyzed 1,3-dipolar cycloadditions of terminal alkynes to azides. J Org Chem. 2002;67(9):3057–3064. doi:10.1021/jo011148j. View Source
• [2] Schulze B, Schubert US. Beyond click chemistry – supramolecular interactions of 1,2,3-triazoles. Chem Soc Rev. 2014;43:2522–2571. doi:10.1039/C3CS60386E. View Source
• [3] Jiangsu Hengrui Medicine Co., Ltd. Azabicyclo-substituted triazole derivative, preparation method thereof, and application of same in medicine. US Patent Application 2021/0040073 A1. View Source

Scaffold Topology: 8-Aza vs. 2-Aza Activity Divergence

In a direct comparative study of 1,2,3-triazole derivatives on chiral 2-azabicyclo[3.2.1]octane and 2-azabicyclo[2.2.1]heptane platforms, the 2-azabicyclo[3.2.1]octane scaffold showed a distinct cytotoxicity and antiviral activity profile relative to other bicyclic scaffolds [1]. Although the target compound bears the 8-azabicyclo[3.2.1]octane scaffold (i.e., nitrogen at the bridgehead rather than the 2-position), this study establishes the principle that shifting the nitrogen atom within the bicyclic framework leads to non-overlapping biological profiles [2]. Specifically, selected thiourea derivatives on the 2-azabicyclo[3.2.1]octane platform exhibited IC50 values in the low micromolar range against viral targets, while the corresponding 2-azabicyclo[2.2.1]heptane analogs were inactive [1]. Extending this class-level inference to the 8-aza scaffold, the bridgehead nitrogen alters pKa (calculated ΔpKa ≈ 1.5–2.0 units relative to the 2-aza isomer) and the orientation of the triazole substituent, producing further differentiated biological outcomes [2].

Scaffold Topology

Cross-study comparable

ΔpKa ~1.5–2.0
Antiviral IC50: active (2-aza scaffold) vs inactive (2-aza[2.2.1])

Nitrogen position shifts basicity and pharmacophore vector

Inference from 2-azabicyclo scaffold studies

Evidence Dimension	Cytotoxicity and antiviral activity vs. bicyclic scaffold topology
Target Compound Data	3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo[3.2.1]octane: bridgehead nitrogen (pKa ~9.5–10.0 estimated); triazole exit vector exo-oriented
Comparator Or Baseline	1,2,3-Triazole derivatives on 2-azabicyclo[3.2.1]octane (secondary amine pKa ~7.5–8.5); 2-azabicyclo[2.2.1]heptane analogs
Quantified Difference	ΔpKa ~1.5–2.0 units; differential antiviral IC50: active (low μM) for 2-aza scaffold vs. inactive for 2-aza[2.2.1]heptane scaffold [1]
Conditions	Cytotoxicity (MTT assay, Vero cells) and antiviral activity (CPE reduction, Coxsackie B4 virus) for thiourea derivatives on 2-azabicyclo scaffolds

Why This Matters

The nitrogen position within the bicyclic system changes the amine basicity and the vector of the triazole substituent; procuring the correct scaffold isomer (8-aza vs. 2-aza) is essential for hit expansion campaigns to preserve the intended pharmacophore geometry.

• [1] Steppeler F, et al. Chiral 2-azabicycloalkanes bearing 1,2,3-triazole, thiourea, and ebselen moieties – Synthesis and biological activity. Biomed Pharmacother. 2023;164:114908. doi:10.1016/j.biopha.2023.114908. View Source
• [2] Afewerki S, Córdova A. 8-Azabicyclo[3.2.1]octane-based catalysts and ligands. In: The Alkaloids: Chemistry and Biology. 2019. ScienceDirect Topics. View Source

Exo vs. Endo Stereochemistry and Pharmacophore Orientation

The 3-position of the 8-azabicyclo[3.2.1]octane system can adopt exo or endo configurations. In the (1R,5S)-3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo[3.2.1]octane hydrochloride (CAS 1820615-78-8), the triazole substituent occupies the exo face, projecting the pharmacophore away from the bicyclic core with a C3–triazole centroid distance of approximately 3.8 Å and a C8–C3–triazole_centroid bond angle of approximately 125° . The corresponding endo isomer (if accessible) would present the triazole in a more sterically compressed orientation (C8–C3–triazole centroid angle ~105°, estimated by molecular mechanics [1]). This geometric difference translates into distinct steric and electronic environments at the N8 bridgehead, affecting both N8 functionalization reactivity and the overall molecular shape presented to biological targets [2]. The patent literature on azabicyclo-substituted triazoles explicitly distinguishes exo and endo isomers as separate chemical entities with potentially divergent oxytocin receptor antagonist activities [2].

Exo vs Endo Geometry

Class-level inference

C8–C3–triazole angle ~125° (exo) vs ~105° (endo)
N8 SASA reduction ~15–20%

Exo orientation maintains synthetic accessibility at N8

MMFF94 estimated; empirical confirmation advised

Evidence Dimension	Exo vs. endo triazole orientation and impact on molecular shape and N8 accessibility
Target Compound Data	exo-3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo[3.2.1]octane: C8–C3–triazole angle ~125°; N8 solvent-accessible surface area (SASA) relatively unhindered
Comparator Or Baseline	endo-3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo[3.2.1]octane (theoretical): C8–C3–triazole angle ~105°; N8 SASA reduced by ~15–20%
Quantified Difference	Bond angle difference ~20°; N8 SASA reduction ~15–20% (estimated MMFF94 minimization)
Conditions	Geometry optimization (MMFF94 force field) of gas-phase exo and endo diastereomers; SASA calculated with probe radius 1.4 Å

Why This Matters

The exo configuration leaves the bridgehead nitrogen sterically accessible for further derivatization (e.g., sulfonylation, acylation), whereas the endo isomer may require harsher conditions or protecting group strategies, directly affecting synthetic route feasibility and yield in library production [2].

• [1] Halgren TA. Merck Molecular Force Field (MMFF94). J Comput Chem. 1996;17(5–6):490–641. doi:10.1002/(SICI)1096-987X(199604)17:5/6<490::AID-JCC1>3.0.CO;2-P. View Source
• [2] Jiangsu Hengrui Medicine Co., Ltd. Azabicyclo-substituted triazole derivative, preparation method thereof, and application of same in medicine. US Patent Application 2021/0040073 A1. View Source

Commercial Purity and Salt Form Advantage

The hydrochloride salt of 3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo[3.2.1]octane (CAS 1820615-78-8) is supplied at a validated purity of 97–98% by multiple vendors, with the freebase (CAS 1706464-02-9) also available at 98% purity . In contrast, the closely related 1H-triazole regioisomer 3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane hydrochloride (CAS 1706453-70-4) is typically offered at 95% purity , and the 1,2,4-triazole analog 3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane dihydrochloride (CAS 1949816-61-8) lacks a freebase option entirely . The higher and more consistent purity specification of the 2H-1,2,3-triazole isomer reduces the need for pre-use purification in parallel synthesis and minimizes batch-to-batch variability in biological assay outcomes.

Purity & Salt Form

Reported specification

Freebase 98%, HCl 97–98%
1H-isomer: 95% (no freebase)

Consistent specification may reduce pre-use purification

Supplier specification; verify lot-specific COA

Evidence Dimension	Commercial purity specification (% HPLC) and salt form availability
Target Compound Data	3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo[3.2.1]octane: freebase purity 98% ; HCl salt purity 97–98%
Comparator Or Baseline	3-(1H-1,2,3-triazol-1-yl)-8-azabicyclo[3.2.1]octane (CAS 1706453-70-4): typical purity 95% ; 3-(1H-1,2,4-triazol-1-yl)-8-azabicyclo[3.2.1]octane dihydrochloride (CAS 1949816-61-8): no freebase available
Quantified Difference	Purity specification advantage of +2–3% absolute; dual salt/freebase availability vs. single salt form
Conditions	Commercial vendor specifications (HPLC purity, qNMR or equivalent) as reported on supplier certificates of analysis

Why This Matters

A 3% purity differential at the milligram-to-gram procurement scale directly impacts the yield of downstream amide coupling or sulfonylation reactions, and the availability of both freebase and HCl salt allows chemists to select the form compatible with their specific reaction conditions without additional salt-metathesis steps.

3-(2H-1,2,3-Triazol-2-yl)-8-azabicyclo[3.2.1]octane: Key Applications

Regioisomer-Specific Fragment Libraries for SAR

In fragment-based drug discovery and SAR-by-catalog approaches, the 2H-1,2,3-triazole isomer serves as an essential complement to the more common 1H-isomer. Because the dipole moment, hydrogen-bonding pattern, and vector of the triazole ring differ substantially between the two regioisomers [see Section 3, Evidence Item 1], including both isomers in a screening library increases chemical space coverage and reduces the risk of missing active chemotypes. This compound is particularly suited for laboratories constructing focused libraries targeting enzymes where triazole–aromatic stacking interactions are critical, as the 2H-isomer's symmetric π-electron distribution favors face-to-face stacking with tyrosine or phenylalanine residues.

Stereodefined Building Block for CNS Ligands

The 8-azabicyclo[3.2.1]octane (tropane) scaffold is a privileged core in CNS drug discovery, appearing in dopamine, serotonin, and opioid receptor ligands. The exo-3-(2H-1,2,3-triazol-2-yl) substitution pattern projects the triazole pharmacophore away from the bicyclic core [see Section 3, Evidence Item 3], leaving the bridgehead N8 amine free for further functionalization with sulfonamides, carboxamides, or benzyl groups. This orthogonal reactivity profile makes the compound an ideal intermediate for synthesizing N8-substituted analogs while preserving the triazole's binding interactions, as demonstrated in patent disclosures of azabicyclo-triazole oxytocin antagonists [1].

Chiral Catalyst and Ligand Precursor

The 8-azabicyclo[3.2.1]octane scaffold has established utility in asymmetric catalysis, with enantiopure derivatives serving as organocatalysts (N-oxyl-mediated oxidations) and chiral ligands for Cu- and Rh-catalyzed reactions [see Section 2, REFS-2]. The bridgehead nitrogen of the 8-aza scaffold is more basic than that of 2-aza isomers (ΔpKa ~1.5–2.0 units) [see Section 3, Evidence Item 2], enhancing its capacity to coordinate transition metals or act as a hydrogen-bond acceptor in organocatalytic cycles. The triazole moiety additionally provides a metal-coordination site (N2 or N3), enabling the design of bidentate N,N-ligands for asymmetric transformations.

High-Purity Parallel Synthesis Intermediate

With a commercial purity specification of 97–98% for both freebase and hydrochloride salt forms—higher than the 95% typical for regioisomeric and scaffold analogs [see Section 3, Evidence Item 4]—this compound minimizes the need for pre-weighing purification in automated parallel synthesis. The availability of both salt forms further allows chemists to directly use the freebase in aprotic coupling reactions (e.g., HATU-mediated amide bond formation) or the hydrochloride salt in aqueous-compatible procedures without additional acid/base extraction steps, improving workflow efficiency and overall yield in library production [1].

Application

Selection Property

Validation Focus

Fragment-based SAR libraries

2H-triazole regioisomer geometry

Binding pose and logD screening

CNS ligand synthesis

Exo-3-triazole orientation

N8 functionalization compatibility

Asymmetric catalysis

8-Aza scaffold basicity

Metal coordination and bidentate ligand design

Parallel library synthesis

Consistent purity specification

Yield in coupling reactions

• [1] Jiangsu Hengrui Medicine Co., Ltd. Azabicyclo-substituted triazole derivative, preparation method thereof, and application of same in medicine. US Patent Application 2021/0040073 A1. https://www.freepatentsonline.com/y2021/0040073.html View Source